Cas no 2227732-01-4 (rac-(1R,3S)-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227732-01-4
• MF: C₁₀H₁₆N₂OS
• MW: 212.311841011047
• CID: 6326723
• PubChem ID: 165761893
• Update Time: 2025-05-30

rac-(1R,3S)-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropan-1-amine
• 2227732-01-4
• rac-(1R,3S)-3-[2-(methoxymethyl)-1,3-thiazol-4-yl]-2,2-dimethylcyclopropan-1-amine
• EN300-1759125

• Inchi： 1S/C10H16N2OS/c1-10(2)8(9(10)11)6-5-14-7(12-6)4-13-3/h5,8-9H,4,11H2,1-3H3/t8-,9-/m1/s1
• InChI Key： QOUNECKMFKWHGW-RKDXNWHRSA-N
• SMILES： S1C(COC)=NC(=C1)[C@@H]1[C@H](C1(C)C)N

Computed Properties

• Exact Mass: 212.09833431g/mol
• Monoisotopic Mass: 212.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.4Ų

Additional information on rac-(1R,3S)-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropan-1-amine

Chemical Profile of rac-(1R,3S)-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropan-1-amine (CAS No. 2227732-01-4)

The compound rac-(1R,3S)-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropan-1-amine, identified by its CAS number 2227732-01-4, represents a significant advancement in the field of medicinal chemistry. This chiral molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a cyclopropane ring fused with a thiazole core, combined with an amine functional group, makes it a structurally intriguing entity for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in drug discovery efforts. The thiazole scaffold, in particular, is well-documented for its broad spectrum of biological activities. Thiazole derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyclopropane moiety into this framework introduces additional rigidity and potential for selective binding interactions with biological targets. This structural motif has been increasingly recognized for its ability to modulate enzyme activity and receptor binding affinities.

The stereochemistry of the compound, specifically the rac-configuration at the 1R and 3S positions, plays a crucial role in determining its pharmacological profile. Chiral centers are often critical in drug design, as they can significantly influence the efficacy and selectivity of a molecule. The specific arrangement of substituents around these stereocenters can lead to differences in metabolic stability, solubility, and binding affinity. Understanding these stereochemical nuances is essential for optimizing the compound's biological activity and therapeutic potential.

Recent studies have highlighted the importance of cyclopropane-containing molecules in medicinal chemistry. The three-membered ring structure of cyclopropane introduces strain that can be exploited to enhance binding interactions with biological targets. This strain can be relieved upon binding, leading to more stable and potent enzyme-inhibiting or receptor-interacting molecules. The combination of a cyclopropane ring with a thiazole core in rac-(1R,3S)-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropan-1-amine suggests that it may exhibit unique pharmacological properties that warrant further exploration.

The amine functional group present in the compound also contributes to its potential biological activity. Amines are common pharmacophores found in many active pharmaceutical ingredients (APIs) due to their ability to form hydrogen bonds and interact with various biological targets. The specific positioning of the amine group within the molecule can influence its interaction with enzymes or receptors. In this context, the amine moiety in rac-(1R,3S)-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropan-1-amine may play a key role in mediating its biological effects.

The methoxymethyl group attached to the thiazole ring adds another layer of complexity to the compound's structure. This group can influence both the electronic properties and steric environment of the molecule. The methoxy group is known to be a versatile substituent that can participate in hydrogen bonding and affect molecular polarity. The methoxymethyl group, being an ether derivative, may introduce additional flexibility or conformational constraints that could impact the compound's bioavailability and metabolic stability.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. These methodologies allow researchers to rapidly evaluate large libraries of compounds for their potential biological activity. The structural features of rac-(1R,3S)-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropan-1-amine, particularly its chiral center and heterocyclic core, make it an attractive candidate for such studies.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The construction of complex molecular frameworks often requires innovative synthetic strategies and multi-step reactions. The ability to efficiently prepare this molecule with high enantiomeric purity underscores the advancements made in synthetic methodologies over recent years. Such progress is crucial for enabling detailed structural optimization and biological evaluation.

Ongoing research efforts are focused on exploring the pharmacological potential of this compound. Preclinical studies are being conducted to assess its efficacy against various disease models and to evaluate its safety profile. These studies aim to provide a comprehensive understanding of how this molecule interacts with biological systems and whether it exhibits any therapeutic benefits.

The integration of modern analytical techniques has also been instrumental in studying this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into the structure and conformational behavior of molecules. These data are essential for confirming the identity of the compound and understanding how it behaves in different environments.

The future prospects for this compound are promising given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms of action, molecules like rac-(1R,3S)-3-2-(methoxymethyl)-1,3-thiazol-4-yll -2 , 2 - dimethylcyclopropan - 1 - amine may emerge as valuable tools for treating various diseases.